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molecular formula C7H6Cl2N2O B181036 2-chloro-N-(5-chloropyridin-2-yl)acetamide CAS No. 90931-33-2

2-chloro-N-(5-chloropyridin-2-yl)acetamide

Cat. No. B181036
CAS RN: 90931-33-2
M. Wt: 205.04 g/mol
InChI Key: FWIPEIVJWOOWGO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08329729B2

Procedure details

The sub-titled compound (0.33 g, 20%) was prepared by a similar procedure to that used to prepare Example 14f using 2-amino-5-chloropyridine in place of 2-amino-pyridine and adding the chloroacetyl chloride at room temperature rather than at 0° C.
Name
2-amino-5-chloropyridine
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
chloroacetyl chloride
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
sub-titled compound
Yield
20%

Identifiers

REACTION_CXSMILES
[NH2:1][C:2]1[CH:7]=[CH:6][C:5]([Cl:8])=[CH:4][N:3]=1.[Cl:9][CH2:10][C:11](Cl)=[O:12]>>[Cl:9][CH2:10][C:11]([NH:1][C:2]1[CH:7]=[CH:6][C:5]([Cl:8])=[CH:4][N:3]=1)=[O:12]

Inputs

Step One
Name
2-amino-5-chloropyridine
Quantity
0 (± 1) mol
Type
reactant
Smiles
NC1=NC=C(C=C1)Cl
Step Two
Name
chloroacetyl chloride
Quantity
0 (± 1) mol
Type
reactant
Smiles
ClCC(=O)Cl

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
to prepare Example 14f

Outcomes

Product
Name
sub-titled compound
Type
product
Smiles
ClCC(=O)NC1=NC=C(C=C1)Cl
Measurements
Type Value Analysis
AMOUNT: MASS 0.33 g
YIELD: PERCENTYIELD 20%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.